N,N-dimethyl 3-methoxythiophene amide

• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol
• IUPAC Name: 3-methoxy-N,N-dimethylthiophene-2-carboxamide
• InChI: InChI=1S/C8H11NO2S/c1-9(2)8(10)7-6(11-3)4-5-12-7/h4-5H,1-3H3
• InChI Key: CWVURBUAVUHBMK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=CS1)OC

Description

N,N-dimethyl 3-methoxythiophene amide is a useful research compound. Its molecular formula is C8H11NO2S and its molecular weight is 185.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3-methoxythiophene carboxylic acid (1.84 g, 11.61 mmol), from step A, in 60 mL of acetonitrile at room temperature was added bromotripyrroli-dinophosphonium hexafluorophosphate (PyBrop, 5.40 g, 11.60 mmol), dimethyl amine (2.0 M in THF, 14.5 ml, 29.0 mmol) and diisopropylethyl amine (5.0 mL, 28.63 mmol) successively. After stirred for 1.5 day, the mixture was concentrated under reduced pressure to a yellow oil, which was purified by preparative TLC (CH2Cl2-MeOH=40:1). The silica was extracted with CH2Cl2 and methanol, the extracts were filtered and concentrated to an oil, which was further dried on high vacuum, yielding 4.16 g of N,N-dimethyl 3-methoxythiophene amide (contaminated by PyBrop impurity) (MH+=186.0).